[2-(4-Fluorophenoxy)ethyl](2-methoxyethyl)amine

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-2-methoxyethanamine
• InChI: InChI=1S/C11H16FNO2/c1-14-8-6-13-7-9-15-11-4-2-10(12)3-5-11/h2-5,13H,6-9H2,1H3
• InChI Key: RVADSAJOBJVECG-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCOC1=CC=C(C=C1)F
• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol

Description

“2-(4-Fluorophenoxy)ethylamine” is a chemical compound with the CAS Number: 420098-40-4. It has a molecular weight of 213.25 and its IUPAC name is 2-(4-fluorophenoxy)-N-(2-methoxyethyl)ethanamine. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H16FNO2/c1-14-8-6-13-7-9-15-11-4-2-10(12)3-5-11/h2-5,13H,6-9H2,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 213.25. It is in liquid form and is stored at room temperature.

Scientific Research Applications

Synthesis and Polymer Applications

• Synthesis and Copolymerization : This compound has been investigated for its role in the synthesis of novel trisubstituted ethylenes, including its copolymerization with styrene. Such ethylenes were prepared and characterized for potential applications in materials science, demonstrating the versatility of 2-(4-Fluorophenoxy)ethylamine in producing novel polymeric materials. These copolymers' compositions were determined, highlighting the compound's utility in designing new materials with specific properties (Schjerven et al., 2020).

Chemical Properties and Reactions

• Halogen Ring-Substituted Derivatives : Research on halogen ring-disubstituted 2-methoxyethyl phenylcyanoacrylates, including variants of the 2-(4-Fluorophenoxy)ethylamine, has been conducted to understand their synthesis and potential applications better. These derivatives are synthesized through Knoevenagel condensation and characterized, demonstrating the compound's broad utility in creating specialized chemical entities with potential applications in various domains (Cappas et al., 2021).

Potential Applications in Organic Chemistry

• Electrophilic Amination and Fluorine Atom Removal : The compound's derivatives have been studied in electrophilic amination reactions, showcasing the ability to replace a fluorine atom with an amino group. This chemical transformation illustrates the compound's potential in organic synthesis, particularly in modifying phenolic compounds for various applications (Bombek et al., 2004).

Biological and Medicinal Chemistry Research

• Promiscuous Monoamine Transporter Ligands : Derivatives of 2-(4-Fluorophenoxy)ethylamine have been investigated for their binding affinities to monoamine transporters, such as the dopamine, serotonin, and norepinephrine transporters. This research highlights the compound's relevance in developing new pharmaceuticals with potential applications in treating neurological disorders (Greiner et al., 2006).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.